2-(5-methylthiophen-2-yl)-N-phenylazepane-1-carboxamide

• IUPAC Name: 2-(5-methylthiophen-2-yl)-N-phenylazepane-1-carboxamide
• InChI: InChI=1S/C18H22N2OS/c1-14-11-12-17(22-14)16-10-6-3-7-13-20(16)18(21)19-15-8-4-2-5-9-15/h2,4-5,8-9,11-12,16H,3,6-7,10,13H2,1H3,(H,19,21)
• InChI Key: DTAIGZBBJUQVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2CCCCCN2C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

2-(5-Methylthiophen-2-yl)-N-phenylazepane-1-carboxamide is a compound that belongs to the class of heterocyclic compounds containing a thiophene ring. Thiophene and its derivatives are known for their wide range of applications in medicinal chemistry and material science due to their unique chemical properties .

Preparation Methods

The synthesis of 2-(5-methylthiophen-2-yl)-N-phenylazepane-1-carboxamide typically involves the reaction of 5-methylthiophene-2-carboxylic acid with N-phenylazepane-1-amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography .

Chemical Reactions Analysis

2-(5-Methylthiophen-2-yl)-N-phenylazepane-1-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, where substituents like halogens or nitro groups can be introduced using reagents like bromine or nitric acid.

Scientific Research Applications

2-(5-Methylthiophen-2-yl)-N-phenylazepane-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential in biological assays for its antimicrobial and anticancer properties.

Medicine: It is being investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic effects.

Industry: The compound is used in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs)

Mechanism of Action

The mechanism of action of 2-(5-methylthiophen-2-yl)-N-phenylazepane-1-carboxamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit kinases involved in cell signaling pathways, thereby exerting its anticancer effects. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

2-(5-Methylthiophen-2-yl)-N-phenylazepane-1-carboxamide can be compared with other thiophene derivatives such as:

Tipepidine: Used as an antitussive agent.

Tiquizium Bromide: Used as an antispasmodic.

Dorzolamide: Used in the treatment of glaucoma.

Tioconazole: An antifungal agent.

What sets 2-(5-methylthiophen-2-yl)-N-phenylazepane-1-carboxamide apart is its unique azepane ring, which imparts distinct chemical and biological properties .